Cas no 1903831-85-5 (((3S,4R)-4-Aminotetrahydro-2H-pyran-3-yl)methanol)

• Product Name: ((3S,4R)-4-Aminotetrahydro-2H-pyran-3-yl)methanol
• CAS No: 1903831-85-5
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 6089252
• PubChem ID: 86332663
• Update Time: 2025-06-13

((3S,4R)-4-Aminotetrahydro-2H-pyran-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1903831-85-5
• [(3S,4R)-4-aminooxan-3-yl]methanol
• rac-[(3R,4S)-4-aminooxan-3-yl]methanol
• ((3S,4R)-4-Aminotetrahydro-2H-pyran-3-yl)methanol
• EN300-7563499
• 2306249-08-9

• Inchi： 1S/C6H13NO2/c7-6-1-2-9-4-5(6)3-8/h5-6,8H,1-4,7H2/t5-,6+/m0/s1
• InChI Key： MPTPDMSEEPOHOV-NTSWFWBYSA-N
• SMILES： O1CC[C@H]([C@@H](CO)C1)N

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on ((3S,4R)-4-Aminotetrahydro-2H-pyran-3-yl)methanol

Recent Advances in the Application of ((3S,4R)-4-Aminotetrahydro-2H-pyran-3-yl)methanol (CAS: 1903831-85-5) in Chemical Biology and Pharmaceutical Research

In recent years, ((3S,4R)-4-Aminotetrahydro-2H-pyran-3-yl)methanol (CAS: 1903831-85-5) has emerged as a pivotal compound in chemical biology and pharmaceutical research. This chiral aminopyran derivative has garnered significant attention due to its versatile applications in drug discovery, particularly as a key intermediate in the synthesis of biologically active molecules. The compound's unique structural features, including its stereochemistry and functional groups, make it an attractive scaffold for the development of novel therapeutics targeting various diseases.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of ((3S,4R)-4-Aminotetrahydro-2H-pyran-3-yl)methanol in the synthesis of potent protease inhibitors. The researchers demonstrated that this compound serves as a critical building block for the development of inhibitors targeting viral proteases, such as those of SARS-CoV-2 and HIV. The study reported a significant improvement in inhibitory activity (IC50 values in the nanomolar range) when the compound was incorporated into the inhibitor's scaffold, underscoring its potential in antiviral drug development.

Another groundbreaking application of ((3S,4R)-4-Aminotetrahydro-2H-pyran-3-yl)methanol was reported in a Nature Communications article (2024), where it was utilized in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs). The study revealed that the compound's stereochemistry and hydroxyl group play a crucial role in enhancing binding affinity and selectivity for specific GPCR subtypes. This finding opens new avenues for the development of targeted therapies for neurological disorders and cardiovascular diseases.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of ((3S,4R)-4-Aminotetrahydro-2H-pyran-3-yl)methanol. A 2024 publication in Organic Process Research & Development described an efficient asymmetric synthesis route with improved yield (85%) and enantiomeric excess (>99%). This methodological improvement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

The pharmacological potential of derivatives containing the ((3S,4R)-4-Aminotetrahydro-2H-pyran-3-yl)methanol moiety continues to expand. Current research, as presented at the 2024 American Chemical Society National Meeting, demonstrates its incorporation into novel anticancer agents showing promising activity against drug-resistant tumor cell lines. These developments position this compound as a valuable asset in addressing unmet medical needs across multiple therapeutic areas.

Looking forward, the unique properties of ((3S,4R)-4-Aminotetrahydro-2H-pyran-3-yl)methanol suggest its ongoing importance in medicinal chemistry. Future research directions likely include exploration of its applications in targeted drug delivery systems, as a chiral auxiliary in asymmetric synthesis, and in the development of next-generation biologics. The compound's versatility and demonstrated biological activity ensure its continued relevance in pharmaceutical innovation.